Cas no 1184394-61-3 (1-(3,4-difluorophenyl)-2-methylpropan-1-ol)

1-(3,4-Difluorophenyl)-2-methylpropan-1-ol is a fluorinated aromatic alcohol with a branched alkyl chain, offering unique steric and electronic properties due to the difluorophenyl and methyl substituents. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The secondary alcohol functionality allows for further derivatization, enabling its use in cross-coupling reactions or as a precursor for chiral building blocks. Its structural features contribute to improved bioavailability and binding affinity in target molecules. This compound is particularly useful in medicinal chemistry for the development of bioactive compounds with optimized pharmacokinetic profiles.
1-(3,4-difluorophenyl)-2-methylpropan-1-ol structure
1184394-61-3 structure
Product Name:1-(3,4-difluorophenyl)-2-methylpropan-1-ol
CAS No:1184394-61-3
MF:C10H12F2O
MW:186.198490142822
CID:4576009
PubChem ID:60797360
Update Time:2025-05-20

1-(3,4-difluorophenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(3,4-difluorophenyl)-2-methylpropan-1-ol
    • Benzenemethanol, 3,4-difluoro-α-(1-methylethyl)-
    • CS-0225576
    • 1184394-61-3
    • EN300-124341
    • Inchi: 1S/C10H12F2O/c1-6(2)10(13)7-3-4-8(11)9(12)5-7/h3-6,10,13H,1-2H3
    • InChI Key: KNYXACFXBRIOGI-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC(=C1)C(C(C)C)O)F

Computed Properties

  • Exact Mass: 186.08562133g/mol
  • Monoisotopic Mass: 186.08562133g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 20.2Ų

1-(3,4-difluorophenyl)-2-methylpropan-1-ol Pricemore >>

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Additional information on 1-(3,4-difluorophenyl)-2-methylpropan-1-ol

Compound CAS No. 1184394-61-3: 1-(3,4-Difluorophenyl)-2-Methylpropan-1-ol

The compound with CAS No. 1184394-61-3, commonly referred to as 1-(3,4-difluorophenyl)-2-methylpropan-1-ol, is an organic chemical compound with a unique structure and versatile applications. This compound has garnered significant attention in recent years due to its potential in various fields, including pharmaceuticals, materials science, and organic synthesis. Its structure, comprising a fluorinated aromatic ring and a tertiary alcohol group, contributes to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery and development. The presence of fluorine atoms in the aromatic ring of 1-(3,4-difluorophenyl)-2-methylpropan-1-ol enhances its lipophilicity and stability, making it a promising candidate for use as an intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of antidepressants and anti-inflammatory agents, where its structural features contribute to improved pharmacokinetic profiles.

In addition to its pharmaceutical applications, this compound has found utility in the field of materials science. Its ability to form stable complexes with metal ions has been leveraged in the synthesis of novel coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and selectivity, making them ideal for gas storage and separation applications. Recent advancements in this area have demonstrated the potential of fluorinated aromatic alcohols as building blocks for high-performance materials.

The synthesis of CAS No. 1184394-61-3 involves a multi-step process that typically begins with the preparation of the fluorinated aromatic precursor. This is followed by a nucleophilic substitution reaction to introduce the hydroxyl group at the desired position. The reaction conditions are carefully optimized to ensure high yields and selectivity. Researchers have recently reported improved synthetic methods that utilize environmentally friendly reagents and catalytic systems, aligning with the growing demand for sustainable chemical processes.

The physical properties of this compound are also noteworthy. Its melting point and boiling point are well-characterized, providing valuable insights into its thermal stability. The compound exhibits moderate solubility in common organic solvents, which facilitates its use in various chemical reactions. Its spectroscopic data, including IR and NMR spectra, have been extensively studied and reported in recent literature, further aiding its identification and characterization.

In terms of environmental impact, studies have shown that CAS No. 1184394-61-3 is biodegradable under aerobic conditions, minimizing its ecological footprint. However, its potential toxicity to aquatic organisms remains an area of active research. Regulatory agencies are increasingly focusing on assessing the environmental fate of fluorinated compounds to ensure their safe use and disposal.

The safety profile of this compound is another critical aspect that has been thoroughly investigated. It exhibits low acute toxicity when administered via various routes, but prolonged exposure may lead to subchronic effects. Occupational safety guidelines recommend the use of protective equipment when handling this compound to minimize health risks.

In conclusion, CAS No. 1184394-61-3 (1-(3,4-difluorophenyl)-2-methylpropan-1-ol)} is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and chemical properties make it an invaluable tool in modern chemistry research. As ongoing studies continue to uncover new insights into its potential uses and environmental behavior, this compound is poised to play an even more significant role in advancing scientific innovation.

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